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For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoconazole is a broad-spectrum azole antifungal agent used in the treatment of superficial

mycoses. Understanding its in vitro activity against clinically relevant fungi is crucial for

research, drug development, and surveillance of potential resistance. The broth microdilution

method is a standardized technique for determining the Minimum Inhibitory Concentration

(MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible

growth of a microorganism. This document provides a detailed protocol for determining the MIC

of isoconazole against yeasts, molds, and dermatophytes, based on established guidelines

from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on

Antimicrobial Susceptibility Testing (EUCAST).

Note on Data Availability: Comprehensive, standardized MIC data and established quality

control (QC) ranges specifically for isoconazole are not as readily available in recent literature

as for newer azoles.[1] The quantitative data presented in this document for specific fungal

species are for the structurally related azole, isavuconazole, to provide a comparative context

for the expected spectrum of activity. Researchers should establish their own internal quality

control ranges for isoconazole.
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Quality Control (QC) Strains for Azole Susceptibility
Testing
A critical component of a standardized MIC protocol is the use of well-characterized quality

control strains with expected MIC ranges. While specific QC ranges for isoconazole are not

formally established by CLSI or EUCAST, the following strains are recommended for routine

QC of antifungal susceptibility testing of azoles. Laboratories should establish their own in-

house mean and standard deviation for isoconazole MICs against these strains.

Quality Control Strain ATCC Number
Typical Fungal Class
Represented

Candida parapsilosis 22019 Yeast

Candida krusei 6258
Yeast (intrinsically less

susceptible to some azoles)

Aspergillus flavus 204304 Filamentous Fungus (Mold)

Trichophyton mentagrophytes MYA-4439 Dermatophyte

Comparative MIC Ranges for Isavuconazole
The following tables summarize the MIC ranges for the broad-spectrum azole isavuconazole

against common fungal pathogens, as determined by CLSI or EUCAST broth microdilution

methods. This data is provided to give researchers a general understanding of the expected

potency of a modern azole against these organisms.

Table 1: Isavuconazole MIC Ranges for Candida Species
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Organism MIC₅₀ (µg/mL) MIC Range (µg/mL)

Candida albicans ≤0.03 ≤0.03 - >4

Candida glabrata ≤0.03 ≤0.03 - 4

Candida parapsilosis ≤0.03 ≤0.03 - 0.06

Candida tropicalis ≤0.03 ≤0.03 - >4

Candida krusei 0.06 ≤0.03 - 0.5

Table 2: Isavuconazole MIC Ranges for Aspergillus Species

Organism MIC₅₀ (µg/mL) MIC Range (µg/mL)

Aspergillus fumigatus 1 ≤0.125 - >16

Aspergillus flavus 1 0.5 - 2

Aspergillus niger 2 1 - 8

Aspergillus terreus 1 0.25 - 8

Experimental Protocols
This protocol is based on the CLSI M27 standard for yeasts and the M38-A2 standard for

filamentous fungi.

Materials
Isoconazole nitrate powder (analytical grade)

Dimethyl sulfoxide (DMSO)

RPMI-1640 broth medium with L-glutamine, without sodium bicarbonate

3-(N-morpholino)propanesulfonic acid (MOPS) buffer

Sterile, flat-bottom 96-well microtiter plates
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Sterile saline (0.85% NaCl)

Sterile distilled water

Spectrophotometer

0.5 McFarland turbidity standard

Vortex mixer

Humidified incubator (35°C)

Fungal isolates (clinical or QC strains)

Sabouraud Dextrose Agar (SDA) or Potato Dextrose Agar (PDA)

Preparation of Media and Antifungal Agent
RPMI-1640 Medium Preparation: Prepare RPMI-1640 broth according to the manufacturer's

instructions. Buffer with 0.165 M MOPS to a pH of 7.0 ± 0.1. Sterilize by filtration.

Isoconazole Stock Solution: Prepare a stock solution of isoconazole nitrate in DMSO at a

concentration of 1600 µg/mL.

Serial Dilutions: Perform serial two-fold dilutions of the isoconazole stock solution in RPMI-

1640 medium to achieve final concentrations typically ranging from 16 µg/mL to 0.03 µg/mL

in the microtiter plate wells.

Inoculum Preparation
For Yeasts (Candida spp.):

Subculture the yeast isolate onto an SDA plate and incubate at 35°C for 24-48 hours.

Suspend several colonies in sterile saline.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard using a

spectrophotometer (at 530 nm). This corresponds to approximately 1-5 x 10⁶ CFU/mL.
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Dilute this suspension 1:1000 in RPMI-1640 medium to obtain a final inoculum concentration

of 1-5 x 10³ CFU/mL.

For Molds (Aspergillus spp.) and Dermatophytes (Trichophyton spp.):

Culture the mold or dermatophyte on PDA at 28-35°C for 7 days, or until adequate

sporulation is observed.

Harvest conidia by flooding the agar surface with sterile saline containing 0.05% Tween 80.

Gently scrape the surface with a sterile loop.

Transfer the conidial suspension to a sterile tube and allow heavy particles to settle for 3-5

minutes.

Adjust the turbidity of the supernatant to achieve a final inoculum concentration of 0.4-5 x

10⁴ CFU/mL. This can be done using a hemocytometer or by spectrophotometric calibration.

Broth Microdilution Procedure
Dispense 100 µL of the appropriate concentration of diluted isoconazole into each well of a

96-well microtiter plate.

Add 100 µL of the prepared fungal inoculum to each well.

Include a growth control well (100 µL of inoculum and 100 µL of drug-free RPMI-1640) and a

sterility control well (200 µL of drug-free RPMI-1640).

Seal the plates or place them in a humidified chamber to prevent evaporation.

Incubate the plates at 35°C.

Reading and Interpretation of Results
Incubation Time:

Yeasts: 24-48 hours.

Aspergillus spp.: 48 hours.
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Dermatophytes: 4-7 days, until sufficient growth is observed in the growth control well.

Endpoint Determination: The MIC is the lowest concentration of isoconazole that causes a

prominent decrease in turbidity (approximately 50% growth inhibition) compared to the

growth control well. This can be determined visually or with a microplate reader.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215869?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

